Estradiol 17-propionate
Estradiol 17-propionate
Brand Name:
Vulcanchem
CAS No.:
3758-34-7
VCID:
VC0191205
InChI:
InChI=1S/C21H28O3/c1-3-20(23)24-19-9-8-18-17-6-4-13-12-14(22)5-7-15(13)16(17)10-11-21(18,19)2/h5,7,12,16-19,22H,3-4,6,8-11H2,1-2H3/t16-,17-,18+,19+,21+/m1/s1
SMILES:
CCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
Estradiol 17-propionate
CAS No.: 3758-34-7
Natural Products
VCID: VC0191205
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
CAS No. | 3758-34-7 |
---|---|
Product Name | Estradiol 17-propionate |
Molecular Formula | C21H28O3 |
Molecular Weight | 328.4 g/mol |
IUPAC Name | [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate |
Standard InChI | InChI=1S/C21H28O3/c1-3-20(23)24-19-9-8-18-17-6-4-13-12-14(22)5-7-15(13)16(17)10-11-21(18,19)2/h5,7,12,16-19,22H,3-4,6,8-11H2,1-2H3/t16-,17-,18+,19+,21+/m1/s1 |
Standard InChIKey | PQCRZWCSVWBYSC-AGRFSFNASA-N |
Isomeric SMILES | CCC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)O)C |
SMILES | CCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C |
Canonical SMILES | CCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C |
Synonyms | (17b)-Estra-1,3,5(10)-triene-3,17-diol 17-propanoate; Estradiol 17-propionate 17b-estradiol 17-propionate; Akrofollin |
Reference | Kabasakalian, P., et al., J. Pharm. Sci., 55, 642 (1966) Marsh, M., et al., Br. Med. Bull., 48, 426 (1992) |
PubChem Compound | 19571 |
Last Modified | Nov 11 2021 |
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